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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the potential research applications of

Solvent Yellow 72. While primarily utilized as an industrial colorant, its properties as a

monoazo dye present specific opportunities for investigation, particularly in the fields of

toxicology, metabolism, and environmental science. This document outlines the known

characteristics of Solvent Yellow 72, details experimental protocols for its study, and presents

logical workflows for its analysis.

Core Properties of Solvent Yellow 72
Solvent Yellow 72 (C.I. 127450) is an oil-soluble monoazo dye known for its vibrant yellow

hue.[1] Its primary industrial applications include the coloration of plastics, polymers, fibers,

waxes, oils, and printing inks.[1][2][3] From a research perspective, its significance lies in its

chemical structure, which is representative of azo dyes that can undergo metabolic

degradation.[1]

Table 1: Physicochemical and Resistance Properties of Solvent Yellow 72
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Property Value Source(s)

CAS Number
61813-98-7, 2481-94-9, 4645-

07-2
[1][2][3]

Molecular Formula C₁₇H₁₆N₄O₂ [1][4]

Molecular Weight 308.33 g/mol [1][4]

Appearance Bright yellow powder [2]

Heat Resistance Up to 200°C [1][2][3]

Light Fastness 5-6 [1][2][3]

Acid Resistance 4 [2][3]

Alkali Resistance 5 [2][3]

Water Solubility <0.2 µg/mL (at pH 7.4) [1]

Primary Research Application: Toxicology and
Metabolism
The most prominent research application of Solvent Yellow 72 is in the study of azo dye

metabolism and its toxicological implications. Like other azo compounds, Solvent Yellow 72
can be broken down, particularly under anaerobic conditions, into its constituent aromatic

amines.[1][5][6] This process, known as reductive cleavage, is of significant interest to

researchers in toxicology and drug metabolism.

The synthesis of Solvent Yellow 72 involves the diazotization of o-Anisidine, which is then

coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1][4] Consequently, the reductive

cleavage of the azo bond in Solvent Yellow 72 is expected to release o-Anisidine, an aromatic

amine with known toxicological properties. This metabolic pathway is a critical area of

investigation for assessing the safety of azo dyes.

Signaling Pathway of Azo Dye Metabolism
The metabolic conversion of Solvent Yellow 72 is primarily a reductive process that cleaves

the nitrogen-nitrogen double bond. This can occur in the liver and, significantly, through the
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action of microorganisms in the gut. The resulting aromatic amines can then be absorbed and

undergo further metabolic activation or detoxification.
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Caption: Metabolic pathway of Solvent Yellow 72.
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Experimental Protocols for Studying Solvent Yellow
72 Metabolism
The following are detailed methodologies for key experiments to investigate the reductive

cleavage of Solvent Yellow 72. These protocols are adapted from established methods for

studying azo dyes.

Spectrophotometric Assay for Azoreductase Activity
This protocol is designed to quantify the activity of azoreductase enzymes (from microbial or

liver extracts) by monitoring the decolorization of Solvent Yellow 72.

Materials:

UV-Vis Spectrophotometer

Cuvettes (1 cm path length)

Purified azoreductase or cell-free extract

Solvent Yellow 72 stock solution (e.g., 50 µM in a suitable organic solvent, then diluted in

buffer)

Potassium phosphate buffer (0.1 M, pH 7.4)

NADH or NADPH solution (1 mM)

Procedure:

Prepare a reaction mixture in a cuvette with a total volume of 1 mL.

Add the following components:

Sufficient potassium phosphate buffer to reach the final volume.

100 µL of 50 µM Solvent Yellow 72 solution.

100 µL of appropriately diluted enzyme solution.
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Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding 100 µL of 1 mM NADH or NADPH.

Immediately measure the decrease in absorbance at the maximum wavelength (λmax) of

Solvent Yellow 72 for 5-10 minutes at 37°C. Note: The specific λmax for Solvent Yellow 72
in the chosen buffer needs to be determined empirically, as this data is not readily available

in the searched literature.

Calculate azoreductase activity based on the rate of decrease in absorbance. One unit of

activity is defined as the amount of enzyme required to reduce 1 µmol of the azo dye per

minute.

HPLC Analysis of Metabolic Products
This protocol allows for the separation and quantification of Solvent Yellow 72 and its

metabolites, such as o-Anisidine.

Materials:

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD)

C18 reverse-phase column

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Samples from the enzymatic assay (protocol 3.1) or other reduction experiments, quenched

and filtered.

Standards of Solvent Yellow 72 and o-Anisidine.

Procedure:

Set up the HPLC system with the C18 column.
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Establish a gradient elution program. An example gradient is:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-30 min: 80% B

30-35 min: 80% to 20% B

35-40 min: 20% B

Set the flow rate to 1.0 mL/min and the column temperature to 30°C.

Set the DAD to monitor at the λmax of Solvent Yellow 72 and o-Anisidine.

Inject a known volume of the prepared sample (e.g., 20 µL).

Identify and quantify the compounds by comparing their retention times and spectra with the

prepared standards.

Experimental and Analytical Workflow
The following diagram illustrates a logical workflow for the investigation of Solvent Yellow 72's

metabolic fate and potential toxicity.
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Experimental Workflow for Solvent Yellow 72 Analysis

Sample Preparation
(Solvent Yellow 72)
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(e.g., with liver microsomes or gut bacteria)
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(e.g., Ames test on metabolites)

Results and Conclusion
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Caption: Workflow for analyzing Solvent Yellow 72 metabolism.

Other Potential Research Applications: Current
Limitations
While the toxicological aspect is the most defined research avenue, other applications common

for dyes, such as biological staining or fluorescence microscopy, are not supported by the

current literature for Solvent Yellow 72. Its high lipophilicity and insolubility in aqueous

solutions may limit its use in typical biological systems.[1] Furthermore, no data on the
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fluorescence properties (e.g., quantum yield, emission spectra) of Solvent Yellow 72 were

identified, suggesting it may not be a suitable candidate for a fluorescent probe.

Conclusion
Solvent Yellow 72's primary potential for research applications lies in the field of toxicology

and metabolism. Its structure as a monoazo dye makes it a relevant model compound for

studying the reductive cleavage of azo bonds and the subsequent release of aromatic amines.

The provided experimental protocols and workflows offer a robust framework for researchers to

investigate these processes. Further research is needed to explore any potential applications

beyond this area, particularly concerning its spectroscopic properties in various solvent

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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